Cas no 286410-35-3 (Benzenamine, 2,3-dimethyl-, sulfate (1:1))

• Product Name: Benzenamine, 2,3-dimethyl-, sulfate (1:1)
• CAS No: 286410-35-3
• MF: C₈H₁₃NO₄S
• MW: 219.25812125206
• CID: 1435813
• PubChem ID: 69256962
• Update Time: 2025-04-20

Benzenamine, 2,3-dimethyl-, sulfate (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3-dimethyl-, sulfate (1:1)
• 2,3-dimethylaniline,sulfuric acid
• SCHEMBL4958444
• DTXSID20740118
• Sulfuric acid--2,3-dimethylaniline (1/1)
• 286410-35-3

• Inchi： 1S/C8H11N.H2O4S/c1-6-4-3-5-8(9)7(6)2;1-5(2,3)4/h3-5H,9H2,1-2H3;(H2,1,2,3,4)
• InChI Key： QNGCBPWJNWJRAL-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.NC1=CC=CC(C)=C1C

Computed Properties

• Exact Mass: 219.05659
• Monoisotopic Mass: 219.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.62